Cas no 617716-83-3 (4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine)

4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine structure
617716-83-3 structure
Product Name:4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine
CAS No:617716-83-3
MF:C11H14ClN3
MW:223.701961040497
CID:3233921
PubChem ID:10214513
Update Time:2025-04-21

4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRIMIDO[4,5-B]AZEPINE, 4-CHLORO-2-CYCLOPROPYL-5,6,7,8-TETRAHYDRO-
    • 4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine
    • 4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido[4,5-b]azepine
    • 617716-83-3
    • EN300-1600055
    • SCHEMBL4422817
    • Inchi: 1S/C11H14ClN3/c12-9-8-3-1-2-6-13-11(8)15-10(14-9)7-4-5-7/h7H,1-6H2,(H,13,14,15)
    • InChI Key: QUIIKCJDJJQRFM-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(NCCCC2)N=C(C2CC2)N=1

Computed Properties

  • Exact Mass: 223.0876252Da
  • Monoisotopic Mass: 223.0876252Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.8Ų

4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine Pricemore >>

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